Cas no 630423-40-4 (1-Chloro-4,6-dimethoxyisoquinoline)

• Product Name: 1-Chloro-4,6-dimethoxyisoquinoline
• CAS No: 630423-40-4
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2111771
• Update Time: 2023-08-04

1-Chloro-4,6-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,6-dimethoxyIsoquinoline
• SMJLYAAXXIGYQJ-UHFFFAOYSA-N
• Isoquinoline, 1-chloro-4,6-dimethoxy-
• 1-Chloro-4,6-dimethoxyisoquinoline

• Inchi： 1S/C11H10ClNO2/c1-14-7-3-4-8-9(5-7)10(15-2)6-13-11(8)12/h3-6H,1-2H3
• InChI Key： SMJLYAAXXIGYQJ-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C(=CN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 31.4